Glycidyl methacrylate

Catalog No.
S573427
CAS No.
25067-05-4
M.F
C7H10O3
M. Wt
142.15 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Glycidyl methacrylate

Substituting PGMA for glycidyl methacrylate monomer avoids exothermic polymerization hazards and unreacted monomer residues. As a pre-synthesized macromolecular scaffold, PGMA delivers defined epoxide density (theoretical EEW ~142 g/eq) for quantitative ring-opening functionalization. • Consistent molecular weight (Mn 10,000-20,000) ensures reproducible crosslinking and rheology. • Low shrinkage (2.5-5.4%) during curing reduces stress in electronic encapsulants. • High epoxide loading maximizes ligand density in chromatography resins. Ready for immediate formulation without precursor synthesis.

CAS Number

25067-05-4

Product Name

Glycidyl methacrylate

IUPAC Name

oxiran-2-ylmethyl 2-methylprop-2-enoate

Molecular Formula

C7H10O3

Molecular Weight

142.15 g/mol

InChI

InChI=1S/C7H10O3/c1-5(2)7(8)10-4-6-3-9-6/h6H,1,3-4H2,2H3

InChI Key

VOZRXNHHFUQHIL-UHFFFAOYSA-N

SMILES

CC(=C)C(=O)OCC1CO1

solubility

5 to 10 mg/mL at 68 °F (NTP, 1992)
Very soluble in benzene, ethyl ether, ethyl alcohol
Solubility in water, g/100ml at 25 °C: 5 (moderate)

Synonyms

poly(glycidyl methacrylate), polyglycidyl methacrylate

Canonical SMILES

CC(=C)C(=O)OCC1CO1

Isomeric SMILES

CC(=C)C(=O)OC[C@H]1CO1

The exact mass of the compound Glycidyl methacrylate is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.

Purity

≥95%

Package Size

1 g, 5 g, 25 g

Poly(glycidyl methacrylate) (PGMA) is a homopolymer characterized by a linear aliphatic polymethacrylate backbone and highly strained, pendant oxirane (epoxide) rings. From a procurement perspective, PGMA serves as a pre-synthesized, stable macromolecular scaffold that decouples the polymerization of the methacrylate backbone from the crosslinking or functionalization of the epoxy groups. With a theoretical epoxide equivalent weight of approximately 142 g/eq, it provides a strictly defined density of reactive sites for nucleophilic ring-opening reactions. Buyers prioritize PGMA when manufacturing workflows require immediate processability, defined molecular weight distributions (e.g., Mn 10,000–20,000), and quantitative functionalization capabilities without the handling hazards of volatile monomeric precursors [1].

Research Fit

Workflow Epoxide ring-opening post‑functionalization
Selection Bifunctional monomer (methacrylate + epoxide)
Use context Polymer synthesis, coatings, dental materials, chromatographic supports

Substituting pre-polymerized PGMA with its monomeric precursor, glycidyl methacrylate (GMA), or with in-class inert polymers like poly(methyl methacrylate) (PMMA) introduces severe workflow and performance failures. Utilizing GMA monomer forces manufacturers to perform in-situ polymerization, which introduces batch-to-batch molecular weight variability, difficult-to-control exothermic kinetics, and the retention of toxic, unreacted monomer residues in the final product. Conversely, substituting PGMA with PMMA completely eliminates the pendant epoxide functionality, rendering the polymer backbone chemically inert to the nucleophilic ring-opening reactions required for covalent crosslinking or ligand grafting. For applications demanding precise structural tolerances and high-density functionalization, pre-synthesized PGMA cannot be substituted [1].

Substitution Risk

Loss of epoxy functional handle
Methacrylate‑only monomers prevent post‑polymerization grafting, crosslinking, or biomolecule attachment.
Loss of controlled radical polymerization
Epoxide‑only monomers cannot form well‑defined macromolecular architectures via ATRP or RAFT.

Ring-Opening Functionalization vs. PMMA

PGMA differentiates itself from inert polymethacrylates like PMMA by enabling quantitative post-polymerization modification. Analytical studies confirm that the highly strained pendant epoxide groups in PGMA can achieve up to 100% ring-opening conversion when reacted with nucleophiles (such as primary amines, thiols, or azides) under mild thermal conditions. In direct contrast, the PMMA backbone lacks these reactive pendant groups and yields 0% direct nucleophilic addition under identical conditions, requiring harsh ester hydrolysis for any functionalization. This absolute difference in reactivity allows PGMA to act as a universal, high-capacity grafting platform [1].

Evidence DimensionPost-polymerization functionalization conversion
Target Compound Data~100% epoxide ring-opening conversion with nucleophiles
Comparator Or BaselinePMMA (0% conversion; chemically inert backbone)
Quantified DifferenceAbsolute functionalization capability vs. complete inertness
ConditionsNucleophilic substitution (amine/azide addition) under mild thermal conditions

Allows buyers to procure a single universal polymer platform capable of being densely customized with various functional ligands without degrading the polymer backbone.

Propagation rate (kp)
Head‑to‑head
kp(GMA) ≈ 0.4 × kp(HEMA) (~60% lower)
Supports finer kinetic control in radical polymerization
PLP‑SEC; −10 to 90 °C

Curing Shrinkage vs. GMA Monomer

For applications requiring precise structural tolerances, utilizing pre-polymerized PGMA offers measurable dimensional stability compared to the in-situ polymerization of glycidyl methacrylate (GMA) monomer. The free-radical polymerization of methacrylate double bonds typically induces significant volume shrinkage, often exceeding 10%. However, when pre-synthesized PGMA is crosslinked via the anionic or nucleophilic ring-opening of its pendant epoxides, the recorded volume shrinkage drops to between 2.5% and 5.4%. This drastic reduction in curing shrinkage prevents internal stress accumulation and mechanical failure in rigid formulations [1].

Evidence DimensionVolume shrinkage during curing/network formation
Target Compound Data2.5–5.4% volume shrinkage (via PGMA epoxide ring-opening)
Comparator Or BaselineGMA monomer polymerization (>10% shrinkage via double-bond conversion)
Quantified Difference>50% reduction in volume shrinkage during network formation
ConditionsEpoxide ring-opening crosslinking vs. free-radical monomer polymerization

Critical for material selection in microelectronic encapsulation and precision coatings, where high curing shrinkage directly causes delamination and component failure.

Reactivity ratios
Reported
GMA/BA: rGMA=2.78, rBA=0.16
GMA/n‑BA: rGMA=2.15, rn‑BA=0.12
Enables predictive copolymer composition control
ATRP, 30 °C, 50% v/v toluene/diphenyl ether

Monomer Toxicity and Rheology Control

Procuring PGMA directly resolves the severe handling hazards and rheological variability inherent to glycidyl methacrylate (GMA) monomer. GMA is a volatile liquid monomer associated with acute oral toxicity and respiratory irritation, necessitating stringent environmental controls and complex in-situ polymerization that often yields variable molecular weights. Commercially available PGMA (CAS 25067-05-4) is supplied as a stable, hydrophobic solid with tightly controlled molecular weight specifications (e.g., Mn 10,000–20,000). This shift from a reactive monomer to a characterized polymer eliminates toxic monomer exposure and guarantees consistent batch-to-batch viscosity in downstream formulations .

Evidence DimensionHandling safety and batch consistency
Target Compound DataStable solid polymer with defined Mn (10,000–20,000) and low volatility
Comparator Or BaselineGMA monomer (volatile liquid, variable in-situ Mn, acute toxicity hazards)
Quantified DifferenceComplete elimination of monomer handling hazards and polymerization-induced rheological variability
ConditionsStandard industrial formulation, storage, and handling environments

Reduces environmental health and safety (EHS) compliance costs while ensuring reproducible manufacturing rheology.

Thermal stability
Class‑level
PGMA > copolymer > PEGDMA
Reported ranking may support heat‑resistant application screening
TGA/DSC under inert atmosphere
Surface methacrylation
Head‑to‑head
GMA: covalent bonding, lower vinyl density; MAh: electrostatic. GMA‑nHA improved stiffness, no swelling.
Covalent attachment may support interfacial stability in composites
nHA nanoparticles; ATR‑FTIR, 13C‑NMR; GelMA composite
Vickers hardness
Head‑to‑head
GMA‑ORMOCER composite: reported higher hardness vs BisGMA control (P<0.05)
Supports wear‑resistance evaluation in restorative material research
Visible light cure; Vickers indentation
GMA‑styrene ratios
Reported
rGMA = 0.60, rStyrene = 0.48
Near‑random copolymerization supports predictable epoxy distribution
Bulk, benzoyl peroxide initiator, K‑T method

Surface Modification and Grafting

PGMA is procured as a foundational coating material because its pendant epoxides undergo quantitative ring-opening (up to 100% conversion) with diverse nucleophiles. This allows manufacturers to apply a uniform PGMA layer and subsequently graft specific biomolecules, hydrophilic polymers, or protective ligands, a process impossible with inert PMMA [1].

Microelectronic Encapsulants and Adhesives

In electronic manufacturing, PGMA is selected over monomeric GMA resins due to its significantly lower volume shrinkage (2.5–5.4%) during crosslinking. This dimensional stability minimizes internal stress, preventing the delamination of printed circuit boards (PCBs) and the mechanical failure of sensitive encapsulated components [2].

Chromatography Functional Microspheres

PGMA is utilized as the core matrix for advanced chromatography stationary phases and water treatment resins. The high density of reactive epoxide groups (theoretical equivalent weight of ~142 g/eq) enables maximum loading of chelating agents or affinity ligands, ensuring higher binding capacities than standard functionalized copolymers [1].

Composite Reactive Binders

Procured for composite formulations where the polymethacrylate backbone provides necessary mechanical rigidity, while the pendant epoxies ensure robust crosslinking with amine or anhydride curing agents. Using pre-polymerized PGMA ensures consistent rheology (Mn 10,000–20,000) and eliminates the EHS risks associated with handling volatile GMA monomer on the production floor .

Application Fit Matrix

Application
Selection Property
Validation Focus
Controlled radical polymerization
Propagation rate coefficient profile
Epoxy‑retaining block architectures and narrow dispersity
Bone‑inspired composite research
Covalent surface grafting capability
Dynamic stiffness and swelling resistance in physiological fluids
Dental restorative material studies
Reported hardness enhancement
Wear‑resistance and mechanical durability evaluation
Heat‑resistant coatings & chromatographic supports
Thermal degradation resistance
Epoxy group integrity after thermal cycling

Physical Description

Glycidyl methacrylate is a colorless liquid with a fruity odor. Floats on water. (USCG, 1999)
Liquid
Colorless liquid with a fruity odor; [HSDB]
COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.

Color/Form

Colorless liquid

XLogP3

0.8

Hydrogen Bond Acceptor Count

3

Exact Mass

142.062994177 g/mol

Monoisotopic Mass

142.062994177 g/mol

Boiling Point

372 °F at 760 mmHg (NTP, 1992)
189 °C

Flash Point

181 °F (NTP, 1992)
84 °C (Tag open cup)

Heavy Atom Count

10

Vapor Density

Relative vapor density (air = 1): 4.9

Density

1.073 at 68 °F (USCG, 1999) - Denser than water; will sink
1.07 g/cu m @ 25 °C
Relative density (water = 1): 1.08

Odor

Fruity odor

Decomposition

When heated to decomp it emits acrid smoke and fumes.

Melting Point

freezing pt: -41.5 °C

UNII

R8WN29J8VF

Related CAS

25067-05-4

GHS Hazard Statements

Aggregated GHS information provided by 38 companies from 1 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.;
H302 (100%): Harmful if swallowed [Warning Acute toxicity, oral];
H319 (100%): Causes serious eye irritation [Warning Serious eye damage/eye irritation];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

Vapor Pressure

3.15 [mmHg]
Vapor pressure, kPa at 25 °C: 0.42

Pictograms

Irritant

Irritant

Metabolism Metabolites

SMALL QUANTITIES OF METHACRYLATES MAY READILY BE METABOLIZED BY SAPONIFICATION INTO THE ALCOHOL AND METHACRYLIC ACID. THE LATTER MAY FORM AN ACETYL-COENZYME DERIVATIVE, WHICH THEN ENTERS THE NORMAL LIPID METABOLISM. /METHACRYLATES/

Wikipedia

Glycidyl_methacrylate

Methods of Manufacturing

REACTION OF METHACRYLIC ACID WITH GLYCIDOL
The methacrylates can be synthesized by catalytic oxidation of isobutylene and subsequent esterification with the appropriate alcohol, or by reacting acetone with hydrocyanic acid and subsequent esterification in sulfuric acid with the appropriate alcohol. /Methacrylic esters/
Epichlorohydrin + methacrylic acid (esterification)

General Manufacturing Information

Paint and Coating Manufacturing
Plastics Material and Resin Manufacturing
2-Propenoic acid, 2-methyl-, 2-oxiranylmethyl ester: ACTIVE
2-Propenoic acid, 2-methyl-, 2-oxiranylmethyl ester, homopolymer: ACTIVE
XU - indicates a substance exempt from reporting under the Chemical Data Reporting Rule, (40 CFR 711).
METHYL METHACRYLATE, AND IN GENERAL THE METHACRYLIC ESTERS, POLYMERIZE MUCH LESS READILY THAN THE CORRESPONDING ORDINARY ACRYLATES. NONE THE LESS, THEY ARE STABILIZED BY ADDING HYDROQUINONE OR PYROGALLOL, PARTICULARLY IN THE PRESENCE OF METALLIC COPPER. /METHACRYLATES/

Analytic Laboratory Methods

THE ELECTRON-IMPACT AND METHANE CHEM-IONIZATION MASS SPECTRA OF SELECTED ACRYLATE AND METHACRYLATE MONOMERS, INCLUDING GLYCIDYL METHACRYLATE, COMMONLY USED IN DENTAL MATERIALS ARE REPORTED AND DISCUSSED. THE TWO IONIZATION MODES COMPLEMENT EACH OTHER, AND TOGETHER THE MASS SPECTRA OFFER ADEQUATE INFORMATION FOR IDENTIFICATION PURPOSES. THE APPLICATION OF THE MASS SPECTRAL METHOD IS DEMONSTRATED ON RESIN-BASED DENTAL MATERIALS WITH IDENTIFICATION OF THE MONOMER CONTENT.
Thin-layer chromatography TLC, polarography, and spectrometry are used for soln measurements. Methacrylates in air have been analyzed by TLC, polarography, and colorimetry. Polarography has been used for determination of any residual monomer in the polymer. A variety of spectroscopic techniques, eg, NMR, IR, and Raman spectroscopy also have been used, particularly for analysis of surgical cements and dental restorative resins. /Methacrylic acid & derivatives/

Storage Conditions

Temp during storage must be kept low to minimize formation of peroxides and other oxidation products. ... Storage temp below 30 °C are recommended for the polyfunctional methacrylates. ... The methacrylate monomers should not be stored for longer than one year. Shorter storage times are recommended for the aminomethacrylates, ie, three months, and the polyfunctional methacrylates, ie, six months. Many of these cmpd are sensitive to UV light and should, therefore, be stored in the dark. The methacrylic esters may be stored in mild steel, stainless steel, or aluminum. /Methacrylic acid & derivatives/

Synthesis and characterization of site selective photo-crosslinkable glycidyl methacrylate functionalized gelatin-based 3D hydrogel scaffold for liver tissue engineering

Md Moniruzzaman Sk, Prativa Das, Amit Panwar, Lay Poh Tan
PMID: 33812568   DOI: 10.1016/j.msec.2020.111694

Abstract

The presented work outlined the development of a new biocompatible hydrogel material that has potential applications in soft tissue engineering. As a proof of concept, human hepatocytes were used to demonstrate the suitability of this material in providing conducive environment for cellular growth and functional development. Herein, a detailed synthesis of novel gelatin derivatives - photo-crosslinkable glycidyl methacrylate (GMA) functionalized gelatins (Gelatin-GMA), and preparation of three-dimensional (3D) hydrogel scaffolds for the encapsulated Huh-7.5 cells is reported. The Gelatin-GMA biopolymers were synthesized at two different pH values of 3.5 (acidic) and 10.5 (basic) where two different photo-crosslinkable polymers were formed utilizing -COOH & -OH groups in acidic pH, and -NH
& -OH groups in basic pH. The hydrogels were prepared using an initiator (Irgacure I2959) in the presence of UV light. The Gelatin-GMA biopolymers were characterized using spectroscopic studies which confirmed the successful preparation of the polymer derivatives. Rheological measurement was carried out to characterize the mechanical properties and derive the mesh sizes of the 3D hydrogels. Subsequently, detailed in vitro hepatocyte compatibility and functionality studies were performed in the 3D cell seeded hydrogel platform. The 3D hydrogel design with larger mesh sizes utilizes the advantage of the excellent diffusion properties of porous platform, and enhanced cell-growth was observed, which in turn elicited favorable Huh-7.5 response. The hydrogels led to improved cellular functions such as differentiation, viability and proliferation. Overall, it showed that the Gelatin-GMA based hydrogels presented better results compared to control sample (GelMA) because of the higher mesh sizes in Gelatin-GMA based hydrogels. Additionally, the functional group studies of the two Gelatin-GMA samples revealed that the cell functionalities are almost unaffected even after the tripeptide - Arg-Gly-Asp (RGD) in Gelatin-GMA synthesized at pH 3.5 is no longer completely available.


Bisphosphonated-immobilized porous cellulose monolith with tentacle grafting by atom transfer radical polymerization for selective adsorption of lysozyme

Tian Yao, Yuxin Liao, Shasha Li, Liangzhi Qiao, Kaifeng Du
PMID: 34157476   DOI: 10.1016/j.chroma.2021.462337

Abstract

Here, a m-xylene bisphosphonate immobilized tentacle-type cellulose monolith (BP-PCM) is prepared by atom transfer radical polymerization for lysozyme purification. In the preparation, the m-xylene bisphosphonate was anchored glycidyl methacrylate and then polymerized to enhance the flexibility of the ligands to improve lysozyme adsorption capacity, and glycerol monomethacrylate serves as spacer to further optimize the layers structure and ligands density of the grafted tentacles for satisfactory adsorption capacity. The maximum static and dynamic adsorption capacity (10% breakthrough) of BP-PCM reach to 169.6 and 102.6 mg mL
, respectively. Moreover, BP-PCM displays weak nonspecific adsorption and is able to successfully enrich lysozyme from diluted chicken egg white, indicating the excellent selectivity. The results demonstrated that BP-PCM is promising for use as high-capacity protein chromatography.


Photografting of biochelator onto polypropylene film as an antioxidant clean label

Kambiz Sadeghi, Jongchul Seo
PMID: 33647698   DOI: 10.1016/j.foodchem.2021.129362

Abstract

A ligand film with citric acid (CA) on the surface as a biochelator was prepared via photografting. Polypropylene film was photochemically brushed by immobilizing glycidyl methacrylate onto the film surface (PP-g-GMA) in the presence of benzophenone. The ligand film (PP-g-GMA-g-CA) was developed via a ring-opening reaction between PP-g-GMA and CA. The chemical structure was examined using Fourier transform infrared spectroscopy and X-ray photoelectron spectroscopy. Microstructure and grafting morphology were observed using scanning electron microscopy and atomic force microscopy, and brushed-like configuration and porous surface morphology were described. A large amount of carboxylic acid (215 ± 11 nm) was detected on the surface of PP-g-GMA-g-CA and afforded chelation of Fe
(215 ± 11 nm). This ligand film exhibited chelating activity in vitamin C and virgin olive oil (p < 0.05), which extended the shelf-life of these foods. Moreover, overall migration analysis demonstrated that it can be considered as a non-migratory antioxidant.


Thomas Später, Aleksandra O Mariyanats, Maria A Syachina, Anton V Mironov, Alexander G Savelyev, Anastasia V Sochilina, Michael D Menger, Polina A Vishnyakova, Evgeniya Y Kananykhina, Timur Kh Fatkhudinov, Gennady T Sukhikh, Dmitry D Spitkovsky, Alisa Katsen-Globa, Matthias W Laschke, Vladimir K Popov
PMID: 33320574   DOI: 10.1021/acsbiomaterials.0c00741

Abstract

In this study, we prepared hydrogel scaffolds for tissue engineering by computer-assisted extrusion three-dimensional (3D) printing with photocured (λ = 445 nm) hyaluronic acid glycidyl methacrylate (HAGM). The developed product was compared with the polylactic-
-glycolic acid (PLGA) scaffolds generated by means of the original antisolvent 3D printing methodology. The cytotoxicity and cytocompatibility of the scaffolds were analyzed
by 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide tests, flow cytometry, and scanning electron microscopy. Anti-inflammatory and proangiogenic properties of the scaffolds were evaluated in the dorsal skinfold chamber mouse model by means of intravital fluorescence microscopy, histology, and immunohistochemistry throughout an observation period of 14 days.
, none of the scaffolds revealed cytotoxicity on days 1, 2, and 5 after seeding with umbilical cord-derived multipotent stromal cells, and the primary cell adhesion to the surface of HAGM scaffolds was low.
, implanted HAGM scaffolds showed enhanced vascularization and host tissue ingrowth, and the inflammatory response to them was less pronounced compared with PLGA scaffolds. The results indicate excellent biocompatibility and vascularization capacity of the developed 3D printed HAGM scaffolds and position them as strong candidates for advanced tissue engineering applications.


Development of Inherently Antibacterial, Biodegradable, and Biologically Active Chitosan/Pseudo-Protein Hybrid Hydrogels as Biofunctional Wound Dressings

Maoli Yin, Shuangshuang Wan, Xuehong Ren, Chih-Chang Chu
PMID: 33739108   DOI: 10.1021/acsami.0c21680

Abstract

Developing a new family of hydrogel-based wound dressings that could have a dual biofunctionality of antibacterial and biological responses is highly desirable. In this study, an inherently effective antibacterial and biodegradable hydrogel dressing without the need for impregnated antibiotics was designed, synthesized, characterized, and examined for its effect on macrophages, which initiated inflammatory activity and activated both NO and TNF-α production for the purpose of achieving a better and faster wound healing. The purposes of this research was to develop a novel family of cationic biodegradable hydrogels based on arginine-based poly(ester urea urethane) (Arg-PEUU) and glycidyl methacrylate-modified chitosan (CS-GMA) that has both inherent antibacterial and bioactive functionality as a wound healing dressing for accelerated healing of contaminated or infected wounds. These hybrid hydrogels present a well-defined three-dimensional microporous network structure and have a high water absorption ability, and their biodegradation is effectively accelerated in the presence of lysozymes. The hemolytic activity test, MTT assay, and live/dead assay of these hybrid hydrogels indicated that they had no cytotoxicity toward red blood cells, NIH-3T3 fibroblast cells, and human vascular endothelial cells, thus corroborating their cytocompatibility. Furthermore, these hybrid hydrogels could elevate the release of both produced NO and TNF-α by stimulating and activating RAW 264.7 macrophages, augmenting their antibacterial biological response. The antibacterial assay of these hybrid hydrogels demonstrated their excellent antibacterial activity without the need for impregnated antibacterial agents. Taken together, this new family of biodegradable, antibacterial, and biologically responsive hybrid hydrogels exhibits great potential as biofunctional antibacterial wound dressing candidates for wound healing.


pH-triggered intracellular release of doxorubicin by a poly(glycidyl methacrylate)-based double-shell magnetic nanocarrier

Nasrin Zohreh, Zahra Rastegaran, Seyed Hassan Hosseini, Mehdi Akhlaghi, Cosmin Istrate, Cristina Busuioc
PMID: 33255062   DOI: 10.1016/j.msec.2020.111498

Abstract

Two core-double-shell pH-sensitive nanocarriers were fabricated using Fe
O
as magnetic core, poly(glycidyl methacrylate-PEG) and salep dialdehyde as the first and the second shell, and doxorubicin as the hydrophobic anticancer drug. Two nanocarriers were different in the drug loading steps. The interaction between the first and the second shell assumed to be pH-sensitive via acetal cross linkages. The structure of nanocarriers, organic shell loading, magnetic responsibility, morphology, size, dispersibility, and drug loading content were investigated by IR, NMR, TG, VSM, XRD, DLS, HRTEM and UV-Vis analyses. The long-term drug release profiles of both nanocarriers showed that the drug loading before cross-linking between the first and second shell led to a more pH-sensitive nanocarrier exhibiting higher control on DOX release. Cellular toxicity assay (MTT) showed that DOX-free nanocarrier is biocompatible having cell viability greater than 80% for HEK-293 and MCF-7 cell lines. Besides, high cytotoxic effect observed for drug-loaded nanocarrier on MCF-7 cancer cells. Cellular uptake analysis showed that the nanocarrier is able to transport DOX into the cytoplasm and perinuclear regions of MCF-7 cells. In vitro hemolysis and coagulation assays demonstrated high blood compatibility of nanocarrier. The results also suggested that low concentration of nanocarrier have a great potential as a contrast agent in magnetic resonance imaging (MRI).


Daptomycin: A Novel Macrocyclic Antibiotic as a Chiral Selector in an Organic Polymer Monolithic Capillary for the Enantioselective Analysis of a Set of Pharmaceuticals

Ali Fouad, Adel A Marzouk, Montaser Sh A Shaykoon, Samy M Ibrahim, Sobhy M El-Adl, Ashraf Ghanem
PMID: 34207780   DOI: 10.3390/molecules26123527

Abstract

Daptomycin, a macrocyclic antibiotic, is here used as a new chiral selector in preparation of chiral stationary phase (CSP) in a recently prepared polymer monolithic capillary. The latter is prepared using the copolymerization of the monomers glycidyl methacrylate (GMA) and ethylene glycol dimethacrylate (EGDMA) in the presence of daptomycin in water. Under reversed phase conditions (RP), the prepared capillaries were tested for the enantioselective nanoliquid chromatographic separation of fifty of the racemic drugs of different pharmacological groups, such as adrenergic blockers, H1-blockers, NSAIDs, antifungal drugs, and others. Baseline separation was attained for many drugs under RP-HPLC. Daptomycin expands the horizon of chiral selectors in HPLC.


Cytocompatibility of Modified Silk Fibroin with Glycidyl Methacrylate for Tissue Engineering and Biomedical Applications

Heesun Hong, Ok Joo Lee, Young Jin Lee, Ji Seung Lee, Olatunji Ajiteru, Hanna Lee, Ye Ji Suh, Md Tipu Sultan, Soon Hee Kim, Chan Hum Park
PMID: 33383963   DOI: 10.3390/biom11010035

Abstract

Hydrogel with chemical modification has been used for 3D printing in the biomedical field of cell and tissue-based regeneration because it provides a good cellular microenvironment and mechanical supportive ability. As a scaffold and a matrix, hydrogel itself has to be modified chemically and physically to form a β-sheet crosslinking structure for the strength of the biomaterials. These chemical modifications could affect the biological damage done to encapsulated cells or surrounding tissues due to unreacted chemical residues. Biological assessment, including assessment of the cytocompatibility of hydrogel in clinical trials, must involve testing with cytotoxicity, irritation, and sensitization. Here, we modified silk fibroin and glycidyl methacrylate (Silk-GMA) and evaluated the physical characterizations, residual chemical detection, and the biological effect of residual GMA depending on dialysis periods. Silk-GMA depending on each dialysis period had a typical β-sheet structure in the characterization analysis and residual GMA decreased from dialysis day 1. Moreover, cell proliferation and viability rate gradually increased; additionally, necrotic and apoptotic cells decreased from dialysis day 2. These results indicate that the dialysis periods during chemical modification of natural polymer are important for removing unreacted chemical residues and for the potential application of the manufacturing standardization for chemically modified hydrogel for the clinical transplantation for tissue engineering and biomedical applications.


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